N-[3-(tert-butylamino)-3-oxopropyl]-3-methoxybenzamide

• IUPAC Name: N-[3-(tert-butylamino)-3-oxopropyl]-3-methoxybenzamide
• InChI: InChI=1S/C15H22N2O3/c1-15(2,3)17-13(18)8-9-16-14(19)11-6-5-7-12(10-11)20-4/h5-7,10H,8-9H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key: CRSOGFHASLBDBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CCNC(=O)C1=CC(=CC=C1)OC
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

N-[3-(tert-butylamino)-3-oxopropyl]-3-methoxybenzamide, also known as TBOA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of glutamate transporters, which are responsible for removing the neurotransmitter glutamate from the synaptic cleft.

Mechanism of Action

N-[3-(tert-butylamino)-3-oxopropyl]-3-methoxybenzamide acts as a competitive inhibitor of glutamate transporters, binding to the substrate binding site and preventing the uptake of glutamate. This leads to an increase in the extracellular concentration of glutamate, which can activate ionotropic and metabotropic glutamate receptors, leading to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects:
In addition to its effects on glutamate transporters, this compound has been shown to modulate the activity of other neurotransmitter systems, including GABA and dopamine. It has also been shown to have anti-inflammatory and neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

N-[3-(tert-butylamino)-3-oxopropyl]-3-methoxybenzamide is a potent and selective inhibitor of glutamate transporters, making it a valuable tool for investigating the role of these transporters in physiological and pathological processes. However, it is important to note that this compound can have off-target effects on other neurotransmitter systems, and its effects may vary depending on the experimental conditions used.

Future Directions

There are many potential future directions for research on N-[3-(tert-butylamino)-3-oxopropyl]-3-methoxybenzamide. One area of interest is the development of more selective and potent inhibitors of glutamate transporters, which could be used to investigate the role of these transporters in more detail. Another area of interest is the development of this compound-based therapies for neurological disorders, either as a standalone treatment or in combination with other therapies. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound, and how these effects may vary depending on the experimental conditions used.

Scientific Research Applications

N-[3-(tert-butylamino)-3-oxopropyl]-3-methoxybenzamide has been widely used in scientific research to investigate the role of glutamate transporters in various physiological and pathological processes. It has been shown to increase the extracellular concentration of glutamate in the brain, leading to excitotoxicity and neuronal damage. This has implications for a range of neurological disorders, including stroke, traumatic brain injury, and epilepsy.